3-(3,4-dimethylphenyl)-8-methoxy-5-(4-methoxybenzyl)-5H-pyrazolo[4,3-c]quinoline

• IUPAC Name: 3-(3,4-dimethylphenyl)-8-methoxy-5-[(4-methoxyphenyl)methyl]pyrazolo[4,3-c]quinoline
• InChI: InChI=1S/C27H25N3O2/c1-17-5-8-20(13-18(17)2)26-24-16-30(15-19-6-9-21(31-3)10-7-19)25-12-11-22(32-4)14-23(25)27(24)29-28-26/h5-14,16H,15H2,1-4H3
• InChI Key: KPMHGCSMAMUCEP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NN=C3C2=CN(C4=C3C=C(C=C4)OC)CC5=CC=C(C=C5)OC)C
• Molecular Formula: C27H25N3O2
• Molecular Weight: 423.5 g/mol

Description

3-(3,4-dimethylphenyl)-8-methoxy-5-(4-methoxybenzyl)-5H-pyrazolo[4,3-c]quinoline is a chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. This compound belongs to the pyrazoloquinoline family of compounds and has been studied for its various biochemical and physiological effects.

Scientific Research Applications

Synthesis and Cytotoxic Activity

A study highlighted the synthesis of carboxamide derivatives of benzo[b][1,6]naphthyridines, demonstrating significant cytotoxic activity against various cancer cell lines. This research underpins the potential therapeutic applications of compounds structurally related to 3-(3,4-dimethylphenyl)-8-methoxy-5-(4-methoxybenzyl)-5H-pyrazolo[4,3-c]quinoline, emphasizing their relevance in medicinal chemistry for cancer treatment (Deady et al., 2003).

Material Science and Molecular Logic

Another study explored amino derivatives of 1,3-diphenyl-1H-pyrazolo[3,4-b]quinoline, assessing their photophysical properties for applications in molecular logic switches. This research signifies the utility of pyrazoloquinoline derivatives in the development of optical materials and devices, showcasing their ability to act as molecular logic gates based on their pH-dependent fluorescence properties (Uchacz et al., 2016).

Organic Electronics

The synthesis and application of helical molecules derived from alkylated 1H-pyrazolo[3,4-b]quinoline halides for organic light-emitting diodes (OLEDs) were reported. These compounds, with their unique helical structures, offer promising features for OLED technologies, enhancing light-emitting efficiency and stability (Szlachcic et al., 2015).

Antibacterial and Kinase Inhibitory Activities

Research on 3-amino-1H-pyrazolo[3,4-b]quinolines unveiled their significant in vitro inhibitory activity on bacterial serine/threonine protein kinases and demonstrated antibacterial properties, including against mycobacteria. This study underscores the potential of pyrazoloquinoline derivatives as therapeutic agents against bacterial infections and for targeting protein kinase-mediated resistance mechanisms (Lapa et al., 2013).